Cas no 4125-93-3 (L-Aspartic Acid 1-tert-Butyl Ester)

L-Aspartic Acid 1-tert-Butyl Ester is a protected derivative of L-aspartic acid, where the 1-carboxyl group is esterified with a tert-butyl group. This modification enhances its utility in peptide synthesis by providing selective protection for the α-carboxyl functionality, leaving the β-carboxyl group free for further derivatization. The tert-butyl ester group offers stability under acidic and basic conditions, facilitating controlled deprotection when required. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and medicinal chemistry, where precise functional group manipulation is critical. Its high purity and consistent performance make it a reliable building block for constructing complex peptides and bioactive molecules.

L-Aspartic Acid 1-tert-Butyl Ester structure

4125-93-3 structure

Product Name:L-Aspartic Acid 1-tert-Butyl Ester

CAS No:4125-93-3

MF:C₈H₁₅NO₄

MW:189.209002733231

MDL:MFCD00171675

CID:44770

PubChem ID:7016377

Update Time:2025-06-07

L-Aspartic Acid 1-tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

- L-Aspartic acid 1-tert-butyl ester
- H-Asp-OtBu
- (S)-3-Amino-4-tert-butoxy-4-oxobutanoic acid
- L-Aspartic acid α-tert-butyl ester
- (3S)-3-amino-4-tert-butoxy-4-oxobutanoic acid
- (S)-2,6-Diaminohexanoic acid compound with (S)-2-aminosuccinic acid (1:1)
- Asp(OH)-OtBu
- Asparaginsaeure
- Asparaginsaeure-1-tert-butylester
- EINECS 248-423-1
- Jsp005322
- L-Aspartic acid α-tert·butyl ester
- L-Lysine aspartate
- L-Lysine L-aspartate
- L-Lysine-L-aspartate
- L-tert-butyl aspartate
- Lysine aspartate
- tert-butyl L-aspartate
- UNII-23227F83U0
- P-Chlorophenol
- (S)-3-Amino-4-(tert-butoxy)-4-oxobutanoic acid
- H-Chg-OMe?Cl
- L-Aspartic Acid tert-Butyl Ester
- aspartic acid t-butyl ester
- PUWCNJZIFKBDJQ-YFKPBYRVSA-N
- EBD48489
- L-Aspartic acid
- A-tert.butyl ester
- L-Asp-OtBu
- L-Aspartic acid 1-tert-butylester
- AM81597
- AX8020736
- A
- L-Aspartic acid alpha-t-butyl ester
- L-Aspartic acid alpha-tert-butyl ester
- 4125-93-3
- MFCD00171675
- (3S)-3-Amino-4-tert-butoxy-4-oxobutanoic acid, AldrichCPR
- H-L-Asp-OtBu
- SCHEMBL375959
- L-Aspartic acid a-tert-butyl ester
- (S)-2-Amino-succinic acid 1-tert-butyl ester
- D-Aspartic Acid 1-(1,1-Dimethylethyl) Ester
- (3S)-3-AMINO-4-(TERT-BUTOXY)-4-OXOBUTANOIC ACID
- F16420
- HY-W006400
- EN300-2010109
- AKOS016842887
- CS-W006400
- AS-17654
- AC-19185
- D-Aspartic Acid 1-tert-Butyl Ester
- (3S)-3-amino-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
- 965-044-3
- FA47669
- L-Aspartic Acid 1-tert-Butyl Ester
- MDL： MFCD00171675
- Inchi： 1S/C8H15NO4/c1-8(2,3)13-7(12)5(9)4-6(10)11/h5H,4,9H2,1-3H3,(H,10,11)/t5-/m0/s1
- InChI Key： PUWCNJZIFKBDJQ-YFKPBYRVSA-N
- SMILES： O(C([C@H](CC(=O)O)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 189.10015
Monoisotopic Mass: 189.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.6
XLogP3: -2.6

Experimental Properties

Boiling Point: 297.8℃ at 760 mmHg
PSA: 89.62

L-Aspartic Acid 1-tert-Butyl Ester Pricemore >>

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